Cas no 923221-29-8 (N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
• CAS No: 923221-29-8
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 5799181
• PubChem ID: 17403678
• Update Time: 2025-10-31

N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016999240
• 923221-29-8
• EN300-26687504
• N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
• Z17900059

• Inchi： 1S/C16H18N4OS/c1-10-6-11(2)19-15(13(10)7-17)22-8-14(21)20-16(3,9-18)12-4-5-12/h6,12H,4-5,8H2,1-3H3,(H,20,21)
• InChI Key： AUGMVNQNWFYFPA-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(C)C=C(C)N=1)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide (CAS No. 923221-29-8)

N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923221-29-8, represents a fascinating example of the intricate molecular design that characterizes modern drug discovery. The structure of this molecule incorporates several key functional groups, including a cyano group, a cyclopropyl ethyl moiety, and a sulfanyl group attached to a pyridine ring. These features not only contribute to its unique chemical properties but also open up numerous possibilities for its application in medicinal chemistry.

The N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide molecule is particularly intriguing due to its potential biological activity. The presence of multiple heterocyclic systems and electrophilic centers suggests that it may interact with various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of sulfanyl-containing compounds in drug design, as these groups often enhance binding affinity and selectivity. The incorporation of a dimethylpyridine ring further increases the complexity of the molecule, potentially allowing for fine-tuned interactions with biological receptors.

In the context of contemporary pharmaceutical research, the development of novel compounds like N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide is driven by the need for more effective and targeted therapies. The compound's unique structural features make it an attractive scaffold for medicinal chemists seeking to develop new drugs. For instance, the cyano group can serve as a bioisostere for other functional groups, allowing for the exploration of alternative binding modes. Similarly, the cyclopropyl ethyl moiety can influence the conformational flexibility of the molecule, which is crucial for optimizing drug-like properties.

One of the most exciting aspects of this compound is its potential application in addressing complex diseases. Current research in medicinal chemistry increasingly focuses on developing molecules that can modulate multiple targets simultaneously. The multifaceted nature of N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide makes it a compelling candidate for such endeavors. By leveraging its diverse functional groups, researchers may be able to design compounds that exhibit synergistic effects, leading to more potent therapeutic outcomes.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in assembling the various fragments of the molecule. Additionally, computational tools like molecular modeling and density functional theory (DFT) have played a crucial role in guiding synthetic strategies and predicting the properties of the final product.

From a pharmacological perspective, N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide holds promise as a lead compound for further drug development. Its structural features suggest potential activity against a range of biological targets, including enzymes and receptors involved in disease pathways. For example, the sulfanyl group could interact with cysteine residues in enzymes, while the pyridine ring might engage with aromatic pockets in protein binding sites. Such interactions could lead to the development of novel inhibitors or agonists with therapeutic potential.

The compound's novelty also extends to its potential applications in chemical biology and mechanistic studies. By serving as a tool compound, it can help researchers gain insights into fundamental biological processes. For instance, studying how this molecule interacts with biological targets can provide valuable information about ligand-receptor binding mechanisms. This knowledge can then be applied to design more effective drugs by leveraging structure-based drug design principles.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide (CAS No. 923221-29-8) is a remarkable chemical entity with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing new therapies for various diseases. The ongoing research into this molecule underscores the importance of innovative approaches in advancing medicinal chemistry and improving human health.